1-(2-Amino-3-ethylphenyl)ethanol

• IUPAC Name: 1-(2-amino-3-ethylphenyl)ethanol
• InChI: InChI=1S/C10H15NO/c1-3-8-5-4-6-9(7(2)12)10(8)11/h4-7,12H,3,11H2,1-2H3
• InChI Key: UANJWZLBTPXHHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)C(C)O)N
• Molecular Formula: C10H15NO
• DSSTOX Substance ID: DTXSID00910776
• Molecular Weight: 165.23 g/mol
• CAS RN: 108562-68-1

Description

“1-(2-Amino-3-ethylphenyl)ethanol” is a chemical compound that is structurally similar to ethanolamine. Ethanolamine, also known as 2-aminoethanol, is a naturally occurring organic chemical compound that contains both a primary amine and a primary alcohol. It is a colorless, viscous liquid with an odor reminiscent of ammonia.

Molecular Structure Analysis

The molecular structure of “this compound” includes a total of 27 bonds; 12 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 1 hydroxyl group, and 1 secondary alcohol. The molecule contains a total of 27 atoms, including 15 Hydrogen atoms, 10 Carbon atoms, 1 Nitrogen atom, and 1 Oxygen atom.

Scientific Research Applications

Structural Modification and β-Receptor Differentiation

1-(2-Amino-3-ethylphenyl)ethanol's structural modification, such as adding a methyl or ethyl group at the carbon alpha to the nitrogen, impacts sympathomimetic activity. Research by Lands, Ludueña, and Buzzo (1967) suggests that β-receptor populations can be categorized into β-1 and β-2 types, which are found in various tissues like the heart, adipose tissue, and bronchioles. This differentiation is crucial in understanding receptor activities in different parts of the body (Lands, Ludueña, & Buzzo, 1967).

Liquid-Phase Dehydration Studies

Schul’tsev and Panarin (2010) explored the liquid-phase dehydration of similar compounds, including 1-(4-aminophenyl)ethanol, revealing valuable insights into chemical transformations under specific conditions. Their findings contribute to the understanding of reactions involving aminoethylphenol derivatives and their potential applications in various chemical processes (Schul’tsev & Panarin, 2010).

Isoquinoline Syntheses

Research by Kametani et al. (1970) on the synthesis of compounds like 2-amino-(3-hydroxyphenyl) ethanol (related to this compound) demonstrates its use in isoquinoline syntheses. This study underscores the compound's role in the creation of various heterocyclic compounds, potentially relevant in pharmaceutical and synthetic chemistry (Kametani et al., 1970).

Enzymatic Synthesis of Chiral Intermediates

Investigations like those by Liu, Zheng, Imanaka, and Jian-He Xu (2014) into the enzymatic synthesis of chiral intermediates, such as 1-(3’,4’-methylenedioxyphenyl) ethanol, highlight the compound's significance in producing optically pure intermediates for complex molecules. This has implications for the synthesis of specific pharmaceutical agents (Liu, Zheng, Imanaka, & Jian-He Xu, 2014).

Spectroscopic Characterization in Coordination Chemistry

The research by Enamullah (2010) on the spectroscopic characterization of complexes involving derivatives of amino alcohols, such as this compound, demonstrates the compound's utility in understanding the coordination chemistry of complex molecules. This is particularly relevant in fields like catalysis and materials science (Enamullah, 2010).

Synthetic Applications in Thio-1,3,4-Oxadiazol-2-yl Derivatives

Shafi, Rajesh, and Senthilkumar (2021) conducted a study on the synthesis of thio-1,3,4-oxadiazol-2-yl derivatives using compounds like this compound. This research contributes to the understanding of how such compounds can be used in the production of industrially relevant chemicals (Shafi, Rajesh, & Senthilkumar, 2021).